Cas no 117998-57-9 (Guanosine, N-benzoyl-2′-deoxy-, 3′,5′-di-O-benzoate 6-[2,4,6-tris(1-methylethyl)benzenesulfonate])
117998-57-9 structure
Product Name:Guanosine, N-benzoyl-2′-deoxy-, 3′,5′-di-O-benzoate 6-[2,4,6-tris(1-methylethyl)benzenesulfonate]
CAS No:117998-57-9
MF:C46H47N5O9S
MW:845.958490610123
CID:6645059
Update Time:2024-06-21
Guanosine, N-benzoyl-2′-deoxy-, 3′,5′-di-O-benzoate 6-[2,4,6-tris(1-methylethyl)benzenesulfonate] Chemical and Physical Properties
Names and Identifiers
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- Guanosine, N-benzoyl-2′-deoxy-, 3′,5′-di-O-benzoate 6-[2,4,6-tris(1-methylethyl)benzenesulfonate]
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- Inchi: 1S/C46H47N5O9S/c1-27(2)33-22-34(28(3)4)40(35(23-33)29(5)6)61(55,56)60-43-39-41(48-46(50-43)49-42(52)30-16-10-7-11-17-30)51(26-47-39)38-24-36(59-45(54)32-20-14-9-15-21-32)37(58-38)25-57-44(53)31-18-12-8-13-19-31/h7-23,26-29,36-38H,24-25H2,1-6H3,(H,48,49,50,52)/t36-,37+,38+/m0/s1
- InChI Key: XVUNSBOKFQCXGF-YXWIYCFASA-N
- SMILES: O(C1N=C(N=C2C=1N=CN2[C@@H]1O[C@@H]([C@H](C1)OC(C1C=CC=CC=1)=O)COC(C1C=CC=CC=1)=O)NC(C1C=CC=CC=1)=O)S(C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C)(=O)=O
Experimental Properties
- Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
- pka: 7.38±0.43(predicted)
Guanosine, N-benzoyl-2′-deoxy-, 3′,5′-di-O-benzoate 6-[2,4,6-tris(1-methylethyl)benzenesulfonate] Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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